Cas no 918972-54-0 (Montelukast Styrene)

Montelukast Styrene structure
Montelukast Styrene structure
Product Name:Montelukast Styrene
CAS No:918972-54-0
Molecular Formula:C35H36ClNO2S
Molecular Weight:570.183847427368
CID:767315
PubChem ID:46782398

Montelukast Styrene Properties

Names and Identifiers

    • Cyclopropaneacetic acid,1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methylethenyl)phenyl]propyl]thio]methyl]-
    • 2-[1-[[(1R)-1-[3-[(E)-2-(7-chloroquinolin-2-yl)ethenyl]phenyl]-3-(2-prop-1-en-2-ylphenyl)propyl]sulfanylmethyl]cyclopropyl]acetic acid
    • Cyclopropaneacetic acid, 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methylethenyl)phenyl] pr...
    • Cyclopropaneacetic acid,1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-...
    • Cyclopropaneacetic acid,1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methylethenyl)phenyl]propyl]thi
    • Montelukast Methylstyrene
    • Montelukast Styrene
    • CYC128
    • Montelukast Impurity
    • UNII-H5EKP57W1I
    • 1-[[[(1R)-1-[3-[(1E)-2-(7-Chloro-2-quinolinyl)ethenyl]phenyl]-3-[2-(1-methylethenyl)phenyl]propyl]thio]methyl]cyclopropaneacetic acid (ACI)
    • [1-[[[(1R)-1-[3-[(E)-2-(7-Chloroquinolin-2-yl)ethenyl]phenyl]-3-[2-(1-methylethenyl)phenyl]propyl]sulfanyl]methyl]cyclopropyl]acetic Acid
    • Montelukast sodium specified impurity B
    • (1-((((1R)-1-(3-((E)-2-(7-Chloroquinolin-2-yl)ethenyl)phenyl)-3-(2-(1-methylethenyl)phenyl)propyl)sulfanyl)methyl)cyclopropyl)acetic acid
    • 918972-54-0
    • Cyclopropaneacetic acid, 1-((((1R)-1-(3-((1E)-2-(7-chloro-2-quinolinyl)ethenyl)phenyl)-3-(2-(1-methylethenyl)phenyl)propyl)thio)methyl)-
    • Montelukast sodium, methylstyrene impurity- [USP]
    • DTXSID10238751
    • MONTELUKAST SODIUM, METHYLSTYRENE IMPURITY-[USP IMPURITY]
    • SCHEMBL3415118
    • (R,E)-2-(1-(((1-(3-(2-(7-Chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(prop-1-en-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)acetic acid
    • MONTELUKAST SODIUM IMPURITY B (EP IMPURITY)
    • 1-[[[(1R)-1-[3-[(1E)-2-(7-chloro-2-quinolinyl)ethenyl]-phenyl]-3-[2-(1-methylethenyl)phenyl]propyl]thio]methyl]cyclopropane acetic acid
    • Q27279666
    • Montelukast sodium, methylstyrene impurity-(USP)
    • MONTELUKAST SODIUM IMPURITY B [EP IMPURITY]
    • DTXCID60161242
    • Montelukast sodium specified impurity B [EP]
    • MONTELUKAST SODIUM, METHYLSTYRENE IMPURITY- [USP IMPURITY]
    • H5EKP57W1I
    • Montelukast sodium, methylstyrene impurity-[USP]
    • LLGQICNFACCGPR-LDXVMNHOSA-N
    • MONTELUKAST IMPURITY C
    • MONTELUKAST SODIUM, METHYLSTYRENE IMPURITY-(USP IMPURITY)
    • InChIKey： FHQVXSAOHJQSKZ-ITWYGPMYSA-N
    • Inchi： 1S/C35H36ClNO2S/c1-24(2)31-9-4-3-7-26(31)13-17-33(40-23-35(18-19-35)22-34(38)39)28-8-5-6-25(20-28)10-15-30-16-12-27-11-14-29(36)21-32(27)37-30/h3-12,14-16,20-21,30,33,37H,1,13,17-19,22-23H2,2H3,(H,38,39)/b15-10+/t30?,33-/m1/s1
    • SMILES： C1C=CC(CC[C@H](C2C=CC=C(/C=C/C3NC4C=C(Cl)C=CC=4C=C3)C=2)SCC2(CC2)CC(O)=O)=C(C=1)C(C)=C

Computed Properties

  • Exact Mass: 567.20000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Rotatable Bond Count: 12
  • Monoisotopic Mass: 567.1998782g/mol
  • Heavy Atom Count: 40
  • Complexity: 887
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 9.4
  • Topological Polar Surface Area: 75.5Ų

Experimental Properties

  • LogP: 9.75370
  • PSA: 75.49000
  • Boiling Point: 729.2±60.0 °C at 760 mmHg
  • Melting Point: 154-156°C
  • Vapor Pressure: 0.0±2.5 mmHg at 25°C
  • Flash Point: 394.8±32.9 °C
  • Solubility: Chloroform (Slightly), DMSO (Slightly)
  • Density: 1.2±0.1 g/cm3

Montelukast Styrene Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AH89305-1mg
Montelukast Styrene
 918972-54-0 As reported
1mg
 $809.00 2024-05-20
Ambeed
A642339-1mg
(R,E)-2-(1-(((1-(3-(2-(7-Chloroquinolin-2-yl)vinyl)phenyl)-3-(2-(prop-1-en-2-yl)phenyl)propyl)thio)methyl)cyclopropyl)acetic acid
 918972-54-0 97% mix TBC as stabilizer
1mg
 $271.0
TRC
M568030-1mg
Montelukast Styrene
 918972-54-0
1mg
 $ 204.00 2023-09-06
SHENG KE LU SI SHENG WU JI SHU
sc-211925-1 mg
Montelukast Styrene,
 918972-54-0
1mg
 ￥2,708.00 2023-07-10

Montelukast Styrene Synthesis

Synthetic Circuit 1

151767-02-1 151767-02-1
918972-54-0 918972-54-0
Reaction Conditions
1.1 Reagents: Methanesulfonyl chloride Catalysts: p-Toluenesulfonic acid monohydrate Solvents: Toluene ;  15 h, reflux
Reference
Preparation of related substances of montelukast sodium
Li, Guoxiang; Guan, Chengbo; Chen, Wanzhi; Pu, Tong, Zhongguo Yiyao Gongye Zazhi, 2014, 45(4), 308-311

Synthetic Circuit 2

158966-92-8 158966-92-8
918972-54-0 918972-54-0
Reaction Conditions
1.1 Catalysts: Sulfuric acid Solvents: Chloroform ;  6 h, 50 °C; 50 °C → rt
1.2 Solvents: Water ;  rt
Reference
Synthesis of Montelukast sodium via an ester intermediate; synthesis and characterization of impurities
Sekhar, B. V. V. N. Chandra; Kumar, N. Ramesh; Chakravarthy, A. Kalyan; Mukkanti, K., International Journal of Pharma and Bio Sciences, 2011, 2(3), 399-407

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Montelukast Styrene Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:918972-54-0)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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